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Compound of Interest

Compound Name: Monocrotophos-d6

Cat. No.: B13828459 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Monocrotophos-d6. The following procedures are designed to ensure the safety of laboratory

personnel and to maintain compliance with environmental regulations. Given that

Monocrotophos-d6 is a deuterated form of Monocrotophos, its hazardous properties are

fundamentally the same. Therefore, the disposal procedures for Monocrotophos should be

strictly followed.

Immediate Safety and Handling Precautions
Monocrotophos is classified as a highly hazardous substance.[1][2][3][4][5] All waste and

contaminated materials associated with this chemical, including Monocrotophos-d6, must be

treated as hazardous waste.

Personal Protective Equipment (PPE):

Before handling Monocrotophos-d6 or its waste, personnel must be equipped with the

following PPE:

Full body protective clothing

Chemical-resistant gloves

Splash- and impact-resistant goggles and a face shield

A respirator should be worn, especially when dealing with dust or aerosols
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Emergency Procedures:

Spills: In the event of a spill, immediately clear the area of personnel and move upwind. Do

not touch the spilled material. Contain the spill with sand, earth, or vermiculite. Collect the

recoverable product and solid residues into labeled containers for disposal. Wash the

affected area and prevent runoff into drains or waterways. If contamination of drains or

waterways occurs, notify emergency services immediately.

Personal Contamination: In case of skin contact, remove contaminated clothing immediately

and wash the affected area with soap and plenty of water. For eye contact, flush with large

amounts of water for at least 15 minutes. If inhaled, move the person to fresh air. If ingested,

seek immediate medical attention.

Fire: Use water spray, foam, dry chemical powder, or carbon dioxide to extinguish fires. Cool

fire-exposed containers with a water spray from a protected location.

Disposal Procedures for Monocrotophos-d6
All waste containing Monocrotophos-d6 must be handled in accordance with local, state, and

federal regulations.

Step 1: Waste Segregation and Collection

Segregate all Monocrotophos-d6 waste from other laboratory waste streams.

This includes:

Unused or expired Monocrotophos-d6

Contaminated materials (e.g., PPE, absorbent materials from spills, glassware)

Empty containers

Step 2: Container Management

Empty containers must be properly managed to prevent reuse. It is recommended to triple-

rinse containers. The rinsate should be collected and treated as hazardous waste. Puncture

containers to prevent re-use before disposal.
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All waste containers must be clearly labeled as "Hazardous Waste: Monocrotophos-d6"

and include the appropriate hazard symbols.

Step 3: Approved Disposal Method

The primary and recommended method for the disposal of Monocrotophos and its related

waste is high-temperature incineration in a specialized chemical incinerator facility.

In the United States, waste incinerators must achieve a 99.99% destruction and removal

efficiency for this substance.

Landfilling may be an option in some regions, but only in a secure, authorized landfill.

However, incineration is the preferred method.

Never discharge Monocrotophos-d6 waste into sewers or waterways.

Step 4: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of Monocrotophos-d6 waste.

Alternatively, a licensed hazardous waste disposal contractor can be engaged. Ensure the

contractor is certified to handle and transport highly toxic pesticide waste.

Quantitative Data Summary
Parameter Value Reference

Acute Oral Toxicity (LD50, rat) 17-20 mg/kg

Acute Dermal Toxicity (LD50,

rat)
112-126 mg/kg

Incineration Destruction

Efficiency
99.99%

Toxicity to Birds (LD50, quail) 0.76 - 0.94 mg/kg

Toxicity to Fish (LC50, 48hrs,

trout)
7 mg/l
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Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Monocrotophos-d6.

Waste Generation & Collection

Monocrotophos-d6 Waste Generated

Segregate Waste
(Unused chemical, contaminated items, empty containers)

Label Container:
'Hazardous Waste: Monocrotophos-d6'

Triple-Rinse Empty Containers

Puncture Container to Prevent Reuse

Collect Rinsate as Hazardous Waste

Contact EHS or Licensed Waste Contractor

Disposal Method Availability

High-Temperature Incineration
(>99.99% Destruction)

Secure Landfill (If incineration unavailable)

Incinerator Available

Incinerator Not Available
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Click to download full resolution via product page

Caption: Monocrotophos-d6 Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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